Cas no 99719-37-6 (3-Hydroxy-5-methoxy (1H)indazole)

3-Hydroxy-5-methoxy (1H)indazole is a heterocyclic organic compound featuring an indazole core substituted with hydroxyl and methoxy functional groups at the 3- and 5-positions, respectively. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxy) groups enhances its versatility as a synthetic intermediate, enabling selective modifications for targeted applications. Its stability under standard conditions and well-defined crystalline properties facilitate handling and characterization. The compound is particularly valuable in the development of bioactive molecules, serving as a scaffold for drug discovery or a precursor in complex organic synthesis. Its purity and consistent performance make it a reliable choice for research and industrial applications.
3-Hydroxy-5-methoxy (1H)indazole structure
99719-37-6 structure
Product Name:3-Hydroxy-5-methoxy (1H)indazole
CAS No:99719-37-6
MF:C8H8N2O2
MW:164.161321640015
CID:803310
PubChem ID:10997377
Update Time:2025-11-02

3-Hydroxy-5-methoxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1H-indazol-3-ol
    • 3H-Indazol-3-one, 1,2-dihydro-5-methoxy-
    • 3-Hydroxy-5-methoxy (1H)indazole
    • 3-HYDROXY-5-METHOXYINDAZOLE
    • 5-methoxy-1,2-dihydro-indazol-3-one
    • 5-methoxy-1H-indazole-3-ol
    • DTXSID20451196
    • 99719-37-6
    • F87609
    • FT-0601848
    • 1,2-DIHYDRO-5-METHOXY-3H-INDAZOL-3-ONE
    • AB60845
    • AKOS006285925
    • SCHEMBL8446838
    • 3-Hydroxy-5-methoxy-1H-indazole
    • 5-methoxy-1,2-dihydroindazol-3-one
    • JVIODNHCPBUTPK-UHFFFAOYSA-N
    • 3-Hydroxy-5-methoxy(1H)indazole
    • DB-006460
    • Inchi: 1S/C8H8N2O2/c1-12-5-2-3-7-6(4-5)8(11)10-9-7/h2-4H,1H3,(H2,9,10,11)
    • InChI Key: JVIODNHCPBUTPK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C(NN2)=O)C=1

Computed Properties

  • Exact Mass: 164.05900
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: 259.205°C at 760 mmHg
  • Flash Point: 110.564°C
  • Refractive Index: 1.565
  • PSA: 58.14000
  • LogP: 1.27710

3-Hydroxy-5-methoxy (1H)indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Hydroxy-5-methoxy (1H)indazole Pricemore >>

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Additional information on 3-Hydroxy-5-methoxy (1H)indazole

Exploring the Versatile Applications and Properties of 3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6)

3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6) is a fascinating heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its unique indazole core structure, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in 3-Hydroxy-5-methoxy (1H)indazole derivatives for their potential in drug development and other innovative applications.

The molecular structure of 3-Hydroxy-5-methoxy (1H)indazole features a hydroxyl group at the 3-position and a methoxy group at the 5-position of the indazole ring. This specific substitution pattern contributes to its distinct reactivity and biological activity. The compound's CAS number 99719-37-6 is a crucial identifier for researchers looking to explore its properties further. Recent studies have highlighted the potential of 3-Hydroxy-5-methoxy (1H)indazole-based compounds in addressing some of today's most pressing healthcare challenges.

In the pharmaceutical industry, 3-Hydroxy-5-methoxy (1H)indazole serves as a valuable building block for the synthesis of various bioactive molecules. Its structural features make it particularly interesting for the development of targeted therapies and small molecule drugs. The compound's ability to interact with specific biological targets has led to investigations into its potential applications in areas such as neurodegenerative disease research and anti-inflammatory drug development, topics that are currently trending in scientific communities.

Beyond pharmaceutical applications, 3-Hydroxy-5-methoxy (1H)indazole (CAS 99719-37-6) has shown promise in materials science. Researchers are exploring its use in the development of organic electronic materials and advanced polymers. The compound's unique electronic properties and stability under various conditions make it an attractive candidate for next-generation materials. This aligns with current industry trends focusing on sustainable materials and green chemistry solutions.

The synthesis and characterization of 3-Hydroxy-5-methoxy (1H)indazole derivatives continue to be an active area of research. Modern synthetic approaches, including microwave-assisted synthesis and flow chemistry techniques, have improved the efficiency of producing this compound and its analogs. These advancements address common search queries from researchers looking for efficient synthesis methods for indazole derivatives and optimized production processes.

Analytical techniques play a crucial role in studying 3-Hydroxy-5-methoxy (1H)indazole (CAS 99719-37-6). Advanced methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide detailed insights into its molecular structure and properties. These techniques are frequently searched by analytical chemists and quality control professionals working with heterocyclic compounds and pharmaceutical intermediates.

The safety profile and handling considerations for 3-Hydroxy-5-methoxy (1H)indazole are important aspects for laboratory personnel and industrial users. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. This information responds to common search queries about safe handling of indazole derivatives and chemical safety data for research compounds.

Market trends indicate growing demand for specialized indazole derivatives like 3-Hydroxy-5-methoxy (1H)indazole. The compound's versatility and potential applications in multiple industries contribute to its increasing commercial importance. Industry reports suggest that the market for such fine chemicals and pharmaceutical intermediates will continue to expand, particularly in regions with strong pharmaceutical and materials science sectors.

Future research directions for 3-Hydroxy-5-methoxy (1H)indazole (CAS 99719-37-6) may explore its potential in emerging fields such as bioconjugation chemistry and theragnostic applications. These areas align with current scientific trends and frequently searched topics in chemical research databases. The compound's modifiable structure makes it an excellent candidate for developing targeted delivery systems and multifunctional agents.

For researchers and industry professionals seeking high-quality 3-Hydroxy-5-methoxy (1H)indazole, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. This addresses common procurement-related search queries about reliable sources for research chemicals and quality standards for pharmaceutical intermediates. Proper characterization and purity verification are crucial for ensuring reproducible results in both research and industrial applications.

In conclusion, 3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6) represents a versatile and valuable compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with ongoing research into its applications, ensure that this indazole derivative will remain an important subject of study in the coming years. As scientific understanding of its properties deepens and new applications emerge, 3-Hydroxy-5-methoxy (1H)indazole-based technologies may contribute to solving some of the most challenging problems in healthcare, materials science, and beyond.

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